1-{4-[4-(2-aminopropoxy)-3,5-dimethylphenyl]-2,6-dimethylphenoxy}propan-2-amine dihydrochloride

Specification

• CAS No.: 2059988-39-3
• Molecular Formula: C22H34Cl2N2O2
• Molecular Weight: 429.4

Introduction

Molecular Formula and Weight

Given the structure, the molecular formula can be deduced as C24H35N3O4. The molecular weight would be approximately 421.55 g/mol, calculated based on the atomic masses of carbon, hydrogen, nitrogen, and oxygen.

Potential Applications

Compounds with similar structures often find applications in pharmaceuticals, dyes, and as intermediates in organic synthesis.

Pharmaceutical Applications

Amines and phenols are common in pharmaceuticals due to their ability to interact with biological targets. The presence of an aminopropoxy group suggests potential bioactivity, possibly as a neurotransmitter modulator or in drug delivery systems.

Dye Intermediates

Phenolic compounds can be used as precursors for dyes due to their ability to form stable chromophores. The dimethylphenyl moiety might contribute to the compound's color properties.

Research Findings

While specific research findings on 1-{4-[4-(2-aminopropoxy)-3,5-dimethylphenyl]-2,6-dimethylphenoxy}propan-2-amine dihydrochloride are not available, studies on related compounds provide insights into potential biological activities and chemical properties.

Biological Activity

Related phenolic compounds often exhibit antioxidant properties and can interact with biological systems, potentially influencing cell signaling pathways.

Chemical Synthesis

The synthesis of such compounds typically involves reactions like etherification and alkylation. For example, the synthesis of 4-(2-aminopropoxy)-3,5-dimethylphenol might involve a Williamson ether synthesis followed by amination reactions.

Data Tables

Given the lack of specific data on this compound, we can create a hypothetical table summarizing its potential properties based on its structure:

Property	Value/Description
Molecular Formula	C24H35N3O4
Molecular Weight	Approximately 421.55 g/mol
Structure	Contains amine, ether, and phenol groups
Potential Applications	Pharmaceuticals, dye intermediates
Synthesis	Likely involves etherification and alkylation reactions